Cas no 1207022-93-2 (5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide
• CAS No: 1207022-93-2
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 6251417
• PubChem ID: 45504679
• Update Time: 2025-06-08

5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide
• 5-phenyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-1,2-oxazole-3-carboxamide
• F5833-7928
• AKOS024521449
• 5-phenyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-1,2-oxazole-3-carboxamide
• 1207022-93-2
• VU0523012-1
• 5-phenyl-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)isoxazole-3-carboxamide

• Inchi： 1S/C22H23N3O4S/c1-2-13-30(27,28)25-12-6-9-17-14-18(10-11-20(17)25)23-22(26)19-15-21(29-24-19)16-7-4-3-5-8-16/h3-5,7-8,10-11,14-15H,2,6,9,12-13H2,1H3,(H,23,26)
• InChI Key： DJKXEMFDSUBVSA-UHFFFAOYSA-N
• SMILES： S(CCC)(N1C2C=CC(=CC=2CCC1)NC(C1C=C(C2C=CC=CC=2)ON=1)=O)(=O)=O

Computed Properties

• Exact Mass: 425.14092740g/mol
• Monoisotopic Mass: 425.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide

Recent Advances in the Study of 5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide (CAS: 1207022-93-2)

The compound 5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide (CAS: 1207022-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by the presence of a tetrahydroquinoline core and an oxazole-carboxamide moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in inhibiting the proliferation of certain cancer cell lines, with minimal cytotoxicity towards normal cells. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability.

Another area of interest is the compound's anti-inflammatory properties. Recent investigations have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, which are central to the regulation of inflammatory responses. These effects have been observed in both cellular and animal models, underscoring the therapeutic potential of this compound in treating inflammatory disorders.

Despite these encouraging findings, several challenges remain. The precise molecular mechanisms underlying the compound's biological activities are not yet fully understood, and further mechanistic studies are warranted. Additionally, the scalability of its synthesis and the potential for off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance the development of this compound and its derivatives.

In conclusion, 5-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,2-oxazole-3-carboxamide represents a promising candidate for therapeutic development, with applications spanning oncology and immunology. Continued research into its pharmacological properties and optimization of its chemical structure will be critical to unlocking its full potential in the clinic.